Cas no 2044705-50-0 (2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)-)

• Product Name: 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)-
• CAS No: 2044705-50-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5237372
• Update Time: 2025-10-20

2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)-

• Inchi： 1S/C7H13NO3/c1-5-3-8-4-6(11-5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key： HRHYRCUGGGPZNL-RITPCOANSA-N
• SMILES： N1C[C@@H](C)O[C@H](C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)-

Comprehensive Overview of 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)- (CAS No. 2044705-50-0)

The compound 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)- (CAS No. 2044705-50-0) is a chiral morpholine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry, denoted by the (2S,6R)- configuration, makes it a valuable intermediate in asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing enantioselective catalysts and bioactive molecules. The growing demand for chiral building blocks in drug discovery aligns with the compound's relevance in modern synthetic chemistry.

One of the key features of 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)- is its structural versatility. The morpholine ring is a privileged scaffold in medicinal chemistry, often found in drugs targeting central nervous system (CNS) disorders and infectious diseases. The methyl ester functional group enhances the compound's solubility and reactivity, making it suitable for further derivatization. Recent studies highlight its potential in designing protease inhibitors and kinase modulators, addressing current challenges in precision medicine and personalized therapeutics.

From an industrial perspective, the synthesis of 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)- involves advanced stereocontrolled methodologies, such as enzymatic resolution or asymmetric hydrogenation. These techniques are critical for producing high-purity enantiomers, a requirement for regulatory approval in pharmaceuticals. The compound's CAS No. 2044705-50-0 serves as a unique identifier in global chemical databases, facilitating trade and research collaboration. Companies specializing in custom synthesis and contract manufacturing often list this compound in their portfolios to meet the needs of biotech startups and academic labs.

Environmental and safety considerations are also paramount when handling 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)-. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. The compound's biodegradability and low ecotoxicity profile align with the principles of green chemistry, a trending topic in sustainable development. Regulatory frameworks like REACH and FDA guidelines provide clear protocols for its safe use in industrial settings.

In the context of drug delivery systems, the (2S,6R)- enantiomer of 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester has shown promise in enhancing bioavailability and reducing off-target effects. Its compatibility with lipid-based formulations and nanocarriers is under investigation, particularly for orphan drugs and rare disease treatments. These applications resonate with the increasing focus on patient-centric drug design, a hot topic in pharmaceutical forums and AI-driven drug discovery platforms.

Market trends indicate a rising demand for chiral intermediates like 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)-, driven by the expansion of generic drug markets and biosimilar development. Analytical techniques such as HPLC and chiral SFC are essential for quality control, ensuring compliance with ICH Q7 standards. The compound's patent landscape and IP protection strategies are also areas of interest for stakeholders navigating the competitive fine chemicals sector.

In summary, 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2S,6R)- (CAS No. 2044705-50-0) represents a multifaceted tool in synthetic and applied chemistry. Its alignment with cutting-edge research and industrial applications underscores its importance in advancing small molecule therapeutics and sustainable chemical processes. Future studies may explore its utility in cryopreservation or bioconjugation, further expanding its scientific and commercial impact.